Cas no 2308464-79-9 ((3S)-3-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid)

• Product Name: (3S)-3-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid
• CAS No: 2308464-79-9
• MF: C₃₁H₃₄N₂O₆
• MW: 530.611468791962
• CID: 6359567
• PubChem ID: 165584302
• Update Time: 2025-10-22

(3S)-3-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid
• EN300-1576443
• 2308464-79-9
• (3S)-3-[3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]pentanoic acid

• Inchi： 1S/C31H34N2O6/c1-3-22(17-28(34)35)32-30(36)29(20(2)38-18-21-11-5-4-6-12-21)33-31(37)39-19-27-25-15-9-7-13-23(25)24-14-8-10-16-26(24)27/h4-16,20,22,27,29H,3,17-19H2,1-2H3,(H,32,36)(H,33,37)(H,34,35)/t20?,22-,29?/m0/s1
• InChI Key： FIHKKQDYVZBXAL-HZCURFCSSA-N
• SMILES： O(C(NC(C(N[C@H](CC(=O)O)CC)=O)C(C)OCC1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 530.24168681g/mol
• Monoisotopic Mass: 530.24168681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 39
• Rotatable Bond Count: 13
• Complexity: 793
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 114Ų

Additional information on (3S)-3-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid

The Comprehensive Overview of (3S)-3-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic Acid (CAS No: 2308464-79-9)

(3S)-3-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid, identified by the CAS registry number 2308464-79-9, is a complex organic compound with significant applications in the field of pharmaceutical chemistry and biochemistry. This compound is characterized by its intricate molecular structure, which includes a benzyloxy group, a fluorenylmethoxycarbonyl (Fmoc) group, and an amino acid backbone. The presence of these functional groups makes it a versatile molecule with potential applications in peptide synthesis, drug delivery systems, and as a building block for more complex biomolecules.

The molecular structure of this compound is notable for its stereochemistry, particularly the (3S) configuration at the chiral center. This stereochemistry plays a critical role in determining the compound's biological activity and interactions with other molecules. Recent studies have highlighted the importance of stereochemistry in drug design, emphasizing how even minor structural variations can significantly impact pharmacokinetics and therapeutic efficacy. The Fmoc group, a well-known protecting group in peptide synthesis, adds another layer of functionality to this compound, enabling precise control over reaction pathways during synthesis.

Recent advancements in synthetic chemistry have led to more efficient methods for the preparation of this compound. Researchers have explored various strategies to optimize the synthesis process, including the use of catalytic asymmetric induction to achieve high enantiomeric excess. These methods not only enhance the yield but also improve the overall sustainability of the synthesis by minimizing waste and reducing energy consumption.

In terms of biological applications, this compound has shown promise in peptide-based drug delivery systems. The Fmoc group's ability to act as a temporary protecting group during peptide assembly makes it an ideal candidate for constructing complex polypeptides with defined sequences and structures. Furthermore, its compatibility with solid-phase synthesis techniques has facilitated its integration into high-throughput screening platforms, accelerating drug discovery efforts.

Recent studies have also investigated the pharmacokinetic properties of this compound. In vitro assays have demonstrated its stability under physiological conditions, suggesting potential suitability for systemic administration. Additionally, preliminary toxicity studies indicate that it exhibits low cytotoxicity, making it a safer option for therapeutic applications compared to other similar compounds.

The integration of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular modeling studies have provided insights into its interaction with biological targets, such as enzymes and receptors. These simulations have been instrumental in predicting binding affinities and guiding experimental designs for optimization studies.

Looking ahead, the potential applications of (3S)-3-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid are vast and continue to evolve with advancements in chemical biology. Its role as a key intermediate in peptide synthesis positions it as an essential component in the development of novel therapeutic agents targeting various diseases, including cancer and infectious disorders.

In conclusion, (3S)-3-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid (CAS No: 2308464-79-9) stands out as a significant molecule in contemporary chemical research. Its unique structure, coupled with advancements in synthetic and computational methodologies, ensures its continued relevance in both academic and industrial settings. As research progresses, we can anticipate further innovations that will unlock new potentials for this remarkable compound.